3-Amino-4-butylthio-5-sulphamyl-benzoic acid

• Molecular Formula: C11H16N2O4S2
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 3-amino-4-butylsulfanyl-5-sulfamoylbenzoic acid
• InChI: InChI=1S/C11H16N2O4S2/c1-2-3-4-18-10-8(12)5-7(11(14)15)6-9(10)19(13,16)17/h5-6H,2-4,12H2,1H3,(H,14,15)(H2,13,16,17)
• InChI Key: PYGRDFBLURCUMR-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=C(C=C(C=C1S(=O)(=O)N)C(=O)O)N

Description

3-Amino-4-butylthio-5-sulphamyl-benzoic acid is a useful research compound. Its molecular formula is C11H16N2O4S2 and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium dithionite (15.9 g) in aqueous ammonia (13 g NH3 in 150 ml water) 4-n-butylthio-3-nitro-5-sulphamyl-benzoic acid (8.35 g) was added in portions during 1 hour, while stirring. The reaction mixture was then heated on a steam bath for 30 minutes. Hydrochloric acid was added until the pH was 1, and heating was continued for 1 hour. After cooling, the pH was adjusted to 3 by the addition of 2N sodium hydroxide, and isopropanol (25 ml) was added. The precipitated 3-amino-4-n-butylthio-5-sulphamyl-benzoic acid was filtered off and recrystallized from aqueous ethanol. The melting point was 223°-224° C.